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Compound of Interest

Compound Name: Indomethacin-d4

Cat. No.: B1140470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Indomethacin-d4, a deuterated
analog of the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. This guide is
intended for researchers and professionals in drug development and related scientific fields
who utilize Indomethacin-d4 as an internal standard in quantitative analytical studies.

Commercial Suppliers and Purity Grades

Indomethacin-d4 is available from several reputable suppliers of reference standards and
stable isotope-labeled compounds. While specific purity values are lot-dependent and typically
detailed in the Certificate of Analysis (CoA) provided upon purchase, the following table
summarizes key suppliers and generally available purity information.
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. . Chemical
. Molecular Isotopic Purity .
Supplier CAS Number o Purity
Formula Specification .
Information
Not specified on )
Pharmaceutical
LGC the product
87377-08-0 C19H12D4CINO4 reference
Standards[1][2] page; CoA )
) standard quality.
required.
Cayman >99% deuterated  CoA available for
) 87377-08-0 C19H12D4CINO4 -
Chemical[3] forms (di1-d4) specific batches.
Not specified on
) the product ] )
Simson Pharma High-quality
87377-08-0 C19H12D4CINO4 page; CoA
Limited ) ) standard.
provided with the
product.[4]
Not specified on
the product Intended for
Clearsynth[5] 87377-08-0 C19H12D4CINOa4 page; CoA research
provided with the  purposes.[5]
product.[5]
N Utilized as an
Not specified on )
internal standard
the product ) )
Veeprho[6] 87377-08-0 C19H12D4CINO4 in analytical and
page; CoA o
. pharmacokinetic
required.
research.[6]
Not specified on
the product
Santa Cruz For research use
) 87377-08-0 C19H12D4CINO4 page; CoA
Biotechnology ] only.
available for
specific lots.
Not specified on
MedChemExpres the product For research use
87377-08-0 C19H12D4CINO4
s[6] page; CoA only.[6]
required.
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Experimental Protocol: Quantification of
Indomethacin in Human Plasma using LC-MS/MS
with Indomethacin-d4 as an Internal Standard

The following is a representative protocol synthesized from established methodologies for the
quantitative analysis of indomethacin in biological matrices.[7]

Materials and Reagents

e Indomethacin analytical standard

Indomethacin-d4 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

Preparation of Stock and Working Solutions

e Stock Solutions (1 mg/mL): Prepare individual stock solutions of indomethacin and
Indomethacin-d4 by dissolving the accurately weighed compounds in methanol.

» Working Standard Solutions: Prepare a series of indomethacin working standard solutions by
serially diluting the stock solution with a 50:50 methanol/water mixture to achieve the desired
concentration range for the calibration curve.

« Internal Standard Working Solution: Prepare a working solution of Indomethacin-d4 at a
fixed concentration (e.g., 100 ng/mL) by diluting the stock solution with a 50:50
methanol/water mixture.

Sample Preparation (Protein Precipitation)
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e To 100 pL of plasma sample (blank, calibration standard, or unknown), add 20 uL of the
Indomethacin-d4 internal standard working solution.

» Vortex mix for 10 seconds.

e Add 300 pL of cold acetonitrile to precipitate the plasma proteins.
» Vortex mix for 1 minute.

o Centrifuge at 10,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.

e Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

e LC Column: C18 column (e.g., 100 x 2.1 mm, 3.5 pm)
» Mobile Phase:

o A:0.1% Formic acid in water

o B: 0.1% Formic acid in acetonitrile

» Gradient Elution: A typical gradient would start at a lower percentage of organic phase (B),
ramp up to a high percentage to elute the analytes, and then return to initial conditions for
column re-equilibration.

e Flow Rate: 0.4 mL/min
e Injection Volume: 10 pL
o Mass Spectrometer: Triple quadrupole

 lonization Mode: Electrospray lonization (ESI), Positive
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e Multiple Reaction Monitoring (MRM) Transitions:
o Indomethacin:m/z 358.1 -~ 139.1

o Indomethacin-d4:m/z 362.1 - 143.1

Data Analysis

The concentration of indomethacin in the unknown samples is determined by calculating the
peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration
curve generated from the standards.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the use of

Indomethacin-d4.
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Sample Preparation
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Caption: Experimental workflow for the quantification of Indomethacin.
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Analytical Components
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Caption: Role of Indomethacin-d4 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Indomethacin-d4 | CAS 87377-08-0 | LGC Standards [Igcstandards.com]

e 2. Indometacin Reference Standards | CAS 53-86-1 | LGC Standards [Igcstandards.com]

e 3. caymanchem.com [caymanchem.com]
e 4. researchgate.net [researchgate.net]
e 5. clearsynth.com [clearsynth.com]

e 6. veeprho.com [veeprho.com]

e 7.Aliquid chromatography method with single quadrupole mass spectrometry for
guantitative determination of indomethacin in maternal plasma and urine of pregnant patients

- PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Technical Guide to Indomethacin-d4: Commercial
Sourcing and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140470#commercial-suppliers-and-purity-grades-of-

indomethacin-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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